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Compound of Interest

Compound Name: Dilaurylglycerosulfate

Cat. No.: B12421066

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dilaurylglycerosulfate is an anionic surfactant belonging to the family of sulfated glycerides.
Its molecular structure, featuring a hydrophilic sulfate group attached to a glycerol backbone
and two lipophilic lauryl (C12) chains, imparts amphiphilic properties that are of significant
interest in various scientific and industrial applications, including diagnostics and potentially
drug delivery. This technical guide provides a comprehensive overview of the known and
inferred surfactant properties of Dilaurylglycerosulfate, detailed experimental protocols for its
characterization, and a discussion of its potential applications in drug development.

While specific experimental data for Dilaurylglycerosulfate is limited in publicly accessible
literature, this guide draws upon established principles of surfactant chemistry and data from
structurally related compounds to provide a robust framework for its study and application.

Physicochemical Properties

Quantitative data for Dilaurylglycerosulfate is not widely available. The following table
summarizes its known chemical properties and provides placeholders for key surfactant
parameters that would be determined experimentally.
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Property Value Reference

1-Propanoal, 2,3-

Chemical Name bis(dodecyloxy)-, 1-(hydrogen [1]
sulfate)
Synonyms Dilaurylglycerosulfate [1]
CAS Number 99387-94-7 [1]
Molecular Formula C27H5606S [1]
Molecular Weight 508.795 g/mol [1]
Appearance Not Available
N Expected to be soluble in
Solubility [2]
water
Critical Micelle Concentration _
Not Available
(CMC)
Surface Tension at CMC )
Not Available

(YCMC)

Hydrophilic-Lipophilic Balance Not Available (Estimated to be
(HLB) in the range of 10-15)

0.993 + 0.06 g/cm3 (20 °C, 760

Density Ha)
mmHg

Synthesis of Dilaurylglycerosulfate

A plausible synthetic route for Dilaurylglycerosulfate involves a two-step process starting from
glycerol. The first step is the etherification of glycerol with dodecyl bromide to form 1,2-
dilaurylglycerol, followed by sulfation of the remaining primary hydroxyl group.
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Plausible synthesis pathway for Dilaurylglycerosulfate.

Experimental Protocol: Synthesis of
Dilaurylglycerosulfate

Materials:

e Glycerol
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e Dodecyl Bromide

e Sodium Hydride (NaH)

e Anhydrous Tetrahydrofuran (THF)

e Sulfur trioxide-pyridine complex

e Anhydrous Dichloromethane (DCM)

» Sodium Bicarbonate solution

e Anhydrous Sodium Sulfate

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane, ethyl acetate)
Step 1: Synthesis of 1,2-Dilaurylglycerol (Etherification)

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve glycerol in anhydrous THF.

e Cool the solution to 0 °C in an ice bath.

e Slowly add sodium hydride (2.2 equivalents) portion-wise to the stirred solution.

 Allow the reaction mixture to warm to room temperature and stir for 1 hour.

o Slowly add dodecyl bromide (2.0 equivalents) dropwise to the reaction mixture.

o Heat the reaction to reflux and monitor the progress by Thin Layer Chromatography (TLC).

e Upon completion, cool the reaction to room temperature and quench by the slow addition of
water.

o Extract the product with a suitable organic solvent (e.g., diethyl ether).
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» Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by silica gel column chromatography to obtain 1,2-dilaurylglycerol.

Step 2: Synthesis of Dilaurylglycerosulfate (Sulfation)

Dissolve the purified 1,2-dilaurylglycerol in anhydrous DCM in a flame-dried round-bottom
flask under an inert atmosphere.

o Add the sulfur trioxide-pyridine complex (1.1 equivalents) portion-wise at 0 °C.
» Allow the reaction to stir at room temperature and monitor its progress by TLC.

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Separate the organic layer, and extract the aqueous layer with DCM.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the final product, if necessary, by a suitable method such as crystallization or
chromatography.

Characterization: The structure of the synthesized Dilaurylglycerosulfate should be confirmed
using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and
13C), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Surfactant Properties and Experimental Protocols

The surfactant properties of Dilaurylglycerosulfate are crucial for understanding its behavior
in solution and its potential applications. The following sections detail the key surfactant
properties and the experimental protocols to determine them.

Critical Micelle Concentration (CMC)
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The CMC is the concentration of a surfactant above which micelles form. It is a fundamental
parameter that dictates the onset of many surfactant-based phenomena.

Experimental Protocol: Determination of CMC by Surface Tensiometry

e Preparation of Stock Solution: Prepare a stock solution of Dilaurylglycerosulfate in
deionized water at a concentration significantly above the expected CMC.

» Serial Dilutions: Prepare a series of dilutions from the stock solution with varying
concentrations of the surfactant.

» Surface Tension Measurement: Measure the surface tension of each solution using a
tensiometer (e.g., using the Du Nouy ring or Wilhelmy plate method).

o Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant
concentration. The CMC is determined as the point of intersection of the two linear portions
of the graph.
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Workflow for CMC determination by surface tensiometry.

Hydrophilic-Lipophilic Balance (HLB)

The HLB value is an empirical scale that indicates the degree of hydrophilicity or lipophilicity of
a surfactant. It is useful for selecting surfactants for specific applications like emulsification.

Experimental Protocol: Estimation of HLB by Griffin's Method
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For anionic surfactants like Dilaurylglycerosulfate, a modified Griffin's method or Davies'
method can be used for estimation. However, experimental determination is often more
reliable. An experimental approach involves preparing a series of emulsions with a known oil
phase and different surfactant blends of known HLB values. The stability of these emulsions is
then observed to determine the required HLB for that oil, which corresponds to the HLB of the
most stable emulsion.

Calculation of HLB (Davies' Method): HLB = 7 + Z(hydrophilic group numbers) - Z(lipophilic
group numbers)

For Dilaurylglycerosulfate, the group numbers would be assigned as follows:

Sulfate group (OSOs~Nat): ~38.7

Ester group (COO): ~-0.475 per group (though this is an ether linkage, a similar value for the
linking oxygen can be used as an approximation)

CH:2 group: -0.475 per group

CHs group: -0.475 per group

A precise calculation is challenging without established group numbers for the specific linkages
in Dilaurylglycerosulfate.

Applications in Drug Development

The amphiphilic nature of Dilaurylglycerosulfate suggests its potential utility in various
aspects of drug development, particularly in formulation and delivery.

Solubilization of Poorly Water-Soluble Drugs

Surfactants are widely used to solubilize hydrophobic drugs, enhancing their bioavailability.
Above its CMC, Dilaurylglycerosulfate can form micelles that can encapsulate lipophilic drug
molecules within their hydrophobic core, thereby increasing their apparent solubility in aqueous
media.

Formulation of Nanoemulsions and Liposomes
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As a co-emulsifier, Dilaurylglycerosulfate can be used to stabilize nanoemulsions, which are
promising carriers for targeted drug delivery.[1] It can also be incorporated into the lipid bilayer
of liposomes to modify their surface properties and stability.

Permeation Enhancement

Anionic surfactants can interact with biological membranes, potentially leading to an increase in
their permeability. This property could be harnessed to enhance the absorption of drugs across
biological barriers.

@ilaurylglycerosulfate]

Solubilization of Formulation of Permeation Enhancement
Poorly Soluble Drugs Nanoemulsions & Liposomes

Click to download full resolution via product page

Potential drug delivery applications of Dilaurylglycerosulfate.

Biocompatibility and Toxicity

The biocompatibility of any surfactant intended for pharmaceutical use is of paramount
importance. Anionic surfactants, in general, can exhibit some level of toxicity by interacting with
cell membranes and proteins. Therefore, a thorough evaluation of the biocompatibility and
cytotoxicity of Dilaurylglycerosulfate is essential.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

e Cell Culture: Culture a relevant cell line (e.g., Caco-2 for intestinal absorption, HaCaT for
dermal application) in appropriate media.

o Treatment: Treat the cells with various concentrations of Dilaurylglycerosulfate for a
specified period (e.g., 24, 48 hours).
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o MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
solution to each well and incubate.

e Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve
the formazan crystals.

e Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Conclusion

Dilaurylglycerosulfate is an anionic surfactant with a chemical structure that suggests
promising surfactant properties. While specific experimental data is scarce, this guide provides
a comprehensive framework for its synthesis and characterization based on established
methodologies for similar compounds. Its potential applications in drug delivery, particularly in
the formulation of poorly soluble drugs, warrant further investigation. A critical aspect of its
future development will be a thorough assessment of its biocompatibility and toxicity profile.
The detailed protocols and conceptual diagrams presented herein are intended to facilitate and
guide future research into the surfactant properties and applications of Dilaurylglycerosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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